Cas no 1207018-45-8 (3,5-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,2-oxazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,2-oxazole-4-sulfonamide
• CAS No: 1207018-45-8
• MF: C₁₈H₁₇N₇O₃S
• MW: 411.437680959702
• CID: 6160325
• PubChem ID: 45502457
• Update Time: 2025-06-12

3,5-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,2-oxazole-4-sulfonamide
• 3,5-dimethyl-N-[4-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]-1,2-oxazole-4-sulfonamide
• AKOS024513768
• 3,5-dimethyl-N-(4-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)-1,2-oxazole-4-sulfonamide
• N-(4-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)-3,5-dimethylisoxazole-4-sulfonamide
• VU0647375-1
• F5565-0090
• 1207018-45-8

• Inchi： 1S/C18H17N7O3S/c1-12-18(13(2)28-23-12)29(26,27)24-15-6-4-14(5-7-15)22-16-10-17(20-11-19-16)25-9-3-8-21-25/h3-11,24H,1-2H3,(H,19,20,22)
• InChI Key： NTZSCNLUVHMHBY-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NC1C=CC(=CC=1)NC1C=C(N=CN=1)N1C=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 411.11135860g/mol
• Monoisotopic Mass: 411.11135860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 136Ų

Additional information on 3,5-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,2-oxazole-4-sulfonamide

Comprehensive Overview of 3,5-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,2-oxazole-4-sulfonamide (CAS No. 1207018-45-8)

3,5-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,2-oxazole-4-sulfonamide (CAS No. 1207018-45-8) is a structurally complex sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique combination of pyrimidine, pyrazole, and oxazole moieties, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting kinase inhibitors and signal transduction pathways, which are hot topics in oncology and immunology.

The molecular structure of 3,5-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,2-oxazole-4-sulfonamide includes a sulfonamide group, known for its role in enhancing binding affinity and metabolic stability. This characteristic aligns with current trends in small-molecule drug design, where improving pharmacokinetic properties is a priority. The compound’s heterocyclic scaffold also suggests potential for selective enzyme inhibition, a key focus in treating diseases like cancer and autoimmune disorders.

In recent years, the demand for novel kinase inhibitors has surged, driven by the need for targeted therapies with fewer side effects. 3,5-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,2-oxazole-4-sulfonamide has been explored in preclinical studies for its ability to modulate specific protein-protein interactions, a mechanism gaining traction in precision medicine. Its pyrimidine core is particularly noteworthy, as it mimics endogenous nucleotides, enabling competitive binding to enzymatic active sites.

From a synthetic chemistry perspective, the compound’s multi-step synthesis involves coupling reactions between aryl amines and heterocyclic sulfonyl chlorides. This process highlights advancements in green chemistry, as researchers seek eco-friendly solvents and catalysts to reduce environmental impact. The compound’s solubility and stability under physiological conditions are also critical factors under investigation, addressing common challenges in drug formulation.

The rise of AI-driven drug discovery has further amplified interest in 3,5-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,2-oxazole-4-sulfonamide. Computational models predict its interactions with biological targets, accelerating lead optimization. This aligns with industry efforts to shorten drug development timelines while maintaining efficacy and safety standards. Additionally, the compound’s patent landscape is being closely monitored, as intellectual property rights play a pivotal role in biopharmaceutical innovation.

Beyond therapeutics, 3,5-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,2-oxazole-4-sulfonamide is studied for its potential in diagnostic imaging. Its fluorescent properties, when modified, could enable molecular probes for detecting disease biomarkers. This dual utility underscores its versatility in both therapeutic and diagnostic applications, a growing niche in translational medicine.

In summary, 3,5-dimethyl-N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-1,2-oxazole-4-sulfonamide (CAS No. 1207018-45-8) represents a promising candidate in modern drug development. Its intricate structure, combined with emerging applications in targeted therapy and diagnostics, positions it at the forefront of medicinal chemistry research. As scientific understanding evolves, this compound may unlock new avenues for treating complex diseases, meeting the urgent needs of personalized healthcare.